N-[4-(dimethylamino)benzyl]-4-methylbenzenesulfonamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H20N2O2S/c1-13-4-10-16(11-5-13)21(19,20)17-12-14-6-8-15(9-7-14)18(2)3/h4-11,17H,12H2,1-3H3
• InChI Key: KQLLDMBKWSZSDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)N(C)C
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-[4-(dimethylamino)benzyl]-4-methylbenzenesulfonamide, also known as Sildenafil, is a drug used to treat erectile dysfunction and pulmonary arterial hypertension. Sildenafil belongs to a class of drugs known as phosphodiesterase type 5 inhibitors, which work by increasing blood flow to the penis or lungs.

Scientific Research Applications

Synthesis and Structural Characterization

N-[4-(dimethylamino)benzyl]-4-methylbenzenesulfonamide and its derivatives are actively researched in the field of chemistry for their synthesis and structural properties. Studies like those by Nikonov et al. (2021) and Stenfors and Ngassa (2020) focus on the synthesis of similar compounds, analyzing their structural characteristics through methods like NMR, IR spectroscopy, and X-ray diffraction. This research is foundational for understanding the properties and potential applications of these compounds (Nikonov et al., 2021); (Stenfors & Ngassa, 2020).

Crystal Structures and Analysis

Research like that conducted by Purandara et al. (2018) provides valuable insights into the crystal structures of various N-(4-methylbenzenesulfonyl) derivatives. Through detailed analysis, including Hirshfeld surface analysis, the studies reveal the molecular conformations and hydrogen-bonding patterns which are crucial for the understanding of these compounds at a molecular level (Purandara et al., 2018).

Pharmaceutical and Biological Applications

Significant research has been conducted on the potential pharmaceutical and biological applications of these compounds. For instance, studies like those by Cheng De-ju (2015) and Abbasi et al. (2017) explore the antibacterial properties and potential therapeutic applications of sulfonamide derivatives in treating various ailments. These studies highlight the diverse utility of these compounds in medicine (Cheng De-ju, 2015); (Abbasi et al., 2017).

Enzyme Inhibition and Alzheimer’s Disease

The potential of N-[4-(dimethylamino)benzyl]-4-methylbenzenesulfonamide derivatives in enzyme inhibition and their implications in treating diseases like Alzheimer’s have been a subject of study. Abbasi et al. (2018) specifically look into the inhibitory effects on acetylcholinesterase, demonstrating the potential therapeutic value of these compounds in the context of neurodegenerative diseases (Abbasi et al., 2018).

Material Science and Chemistry

These compounds are also explored for their applications in material science and chemistry. Research by Mattila et al. (1988) and Goodman and Detty (2004) delves into the thermodynamic properties and catalytic applications of similar sulfonamide compounds, demonstrating their potential in various industrial and scientific processes (Mattila et al., 1988); (Goodman & Detty, 2004).